Cas no 440330-33-6 (N-2-(dimethylamino)ethyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide)

N-2-(dimethylamino)ethyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide structure
440330-33-6 structure
Product Name:N-2-(dimethylamino)ethyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide
CAS No:440330-33-6
MF:C19H21N5O2
MW:351.402343511581
CID:6041126
PubChem ID:23934949
Update Time:2023-12-13

N-2-(dimethylamino)ethyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-2-(dimethylamino)ethyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide
    • Benzamide, N-[2-(dimethylamino)ethyl]-4-[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl]-
    • F0916-6744
    • N-(2-(dimethylamino)ethyl)-4-((4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl)benzamide
    • 440330-33-6
    • N-[2-(dimethylamino)ethyl]-4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzamide
    • AKOS032456115
    • Oprea1_260249
    • Inchi: 1S/C19H21N5O2/c1-23(2)12-11-20-18(25)15-9-7-14(8-10-15)13-24-19(26)16-5-3-4-6-17(16)21-22-24/h3-10H,11-13H2,1-2H3,(H,20,25)
    • InChI Key: YRYOSZCAXFADFN-UHFFFAOYSA-N
    • SMILES: C(NCCN(C)C)(=O)C1=CC=C(CN2C(=O)C3=CC=CC=C3N=N2)C=C1

Computed Properties

  • Exact Mass: 351.16952493g/mol
  • Monoisotopic Mass: 351.16952493g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 528
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 77.4Ų

Experimental Properties

  • Density: 1.24±0.1 g/cm3(Predicted)
  • pka: 14.59±0.46(Predicted)

N-2-(dimethylamino)ethyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzamide Pricemore >>

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